Cas no 143618-44-4 (5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole)

• Product Name: 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole
• CAS No: 143618-44-4
• MF: C₃₃H₂₅N₇
• MW: 519.598505735397
• CID: 1313375
• PubChem ID: 9984141
• Update Time: 2025-10-22

5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 5-[4'-(azidomethyl)[1,1'-biphenyl]-2-yl]-2-(triphenylmethyl)-
• 5-[4'-(Azidomethyl)[1,1'-biphenyl]-2-yl]-2-(triphenylmethyl)-2H-tetrazole
• 143618-44-4
• 5-(4'-(Azidomethyl)-[1,1'-biphenyl]-2-yl)-2-trityl-2H-tetrazole
• 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole

• Inchi： 1S/C33H25N7/c34-38-35-24-25-20-22-26(23-21-25)30-18-10-11-19-31(30)32-36-39-40(37-32)33(27-12-4-1-5-13-27,28-14-6-2-7-15-28)29-16-8-3-9-17-29/h1-23H,24H2
• InChI Key： ZIKZMAFZWVVHPT-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=NC(C2=CC=CC=C2C2C=CC(CN=[N+]=[N-])=CC=2)=N1

Computed Properties

• Exact Mass: 519.21745
• Monoisotopic Mass: 519.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 92.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole

5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole: A Comprehensive Overview

5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole, also known by its CAS number 143618-44-4, is a complex organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and advanced materials development.

The molecular structure of this compound is characterized by a tetrazole ring system, which is a five-membered heterocyclic ring containing four nitrogen atoms and one carbon atom. The tetrazole moiety is further substituted with a trityl group at the 2-position, enhancing its stability and reactivity. The 5-position of the tetrazole ring is connected to a biphenyl group, specifically a 1,1'-biphenyl system, where one of the phenyl rings is substituted with an azidomethyl group at the 4' position.

The presence of the azidomethyl group introduces unique functional properties to the molecule. Azide groups are known for their ability to participate in click chemistry reactions, particularly the Huisgen cycloaddition reaction, which enables the formation of stable triazole linkages. This property makes 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole a valuable precursor for constructing complex molecular architectures with tailored functionalities.

Recent studies have explored the use of this compound in drug delivery systems. Researchers have demonstrated that the tetrazole moiety can act as a bioisostere for carboxylic acids, offering potential advantages in terms of bioavailability and metabolic stability. Additionally, the azide group enables the incorporation of this compound into larger macromolecular structures through click chemistry, paving the way for innovative drug delivery platforms.

In the realm of materials science, 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole has been investigated for its role in creating stimuli-responsive materials. The tetrazole ring's ability to undergo thermal or photochemical decomposition has been leveraged to develop materials with shape-memory properties and self-healing capabilities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trityl-substituted tetrazole core. This is followed by coupling reactions to introduce the biphenyl moiety with the azidomethyl substituent. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular geometry and bonding patterns, ensuring that the synthesized product meets rigorous quality standards.

The application potential of 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole extends beyond pharmacology and materials science into areas such as sensors and diagnostics. Its ability to form covalent linkages with other biomolecules makes it a promising candidate for developing biosensors with high sensitivity and specificity.

In conclusion, 5-(4'-(Azidomethyl)-1,1'-biphenyl-2-yl)-2-trityl-2H-tetrazole, CAS number 143618-44-4, represents a versatile building block in contemporary chemical research. Its unique structural features and functional groups position it as a key component in advancing drug delivery systems, materials science innovations, and diagnostic technologies.